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Compound of Interest

Compound Name: Shikokianin

Cat. No.: B12101184

An In-depth Overview of the Chemical Structure, Physicochemical Properties, and Biological
Activities of a Promising Diterpenoid

Abstract

Shikokianin, a naturally occurring ent-kaurane diterpenoid isolated from the leaves of Isodon
japonica, has emerged as a compound of significant interest to the scientific and drug
development communities. This technical guide provides a comprehensive overview of the
chemical structure, physicochemical properties, and known biological activities of Shikokianin.
Detailed experimental protocols for its isolation and cytotoxicity assessment are presented,
alongside an exploration of the putative signaling pathways involved in its mechanism of action.
All quantitative data are summarized in structured tables for ease of reference, and key
conceptual frameworks are visualized through logical diagrams.

Chemical Structure and Identification

Shikokianin is classified as a diterpenoid, a class of organic compounds composed of four
iIsoprene units. Its complex polycyclic structure is characterized by a kaurane skeleton.

Table 1: Chemical Identification of Shikokianin
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Identifier Value

CAS Number 24267-69-4

Molecular Formula C24H320s

Molecular Weight 448.51 g/mol
1a,11-Diacetoxy-7a,20-epoxy-6[3,7-

IUPAC Name Y poxy-6p
dihydroxykaur-16-en-15-one[1]
CC(O[C@@H]1[C@@]23[C@@]4([H])
[C@]5(C--INVALID-LINK--=C)

SMILES
([HDC[C@H]40C(C)=0)--INVALID-LINK--C(C)
(CC1)C)0)(0C3)0)=0

Source Isodon japonica leaves[2][3]

Physicochemical Properties

Detailed experimental data on the physicochemical properties of Shikokianin, such as melting
point, boiling point, and specific solubility, are not extensively reported in the current literature.
However, based on its classification as an ent-kaurane diterpenoid, some general properties
can be inferred. These compounds are typically crystalline solids with limited solubility in water
and better solubility in organic solvents.

Table 2: Physicochemical Properties of Shikokianin

Property Value

Physical State Solid (inferred)
Solubility Data not available
Melting Point Data not available
Boiling Point Data not available

Biological Activity and Cytotoxicity
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Shikokianin has demonstrated significant cytotoxic effects against human cancer cell lines.

Research has highlighted its potential as an anticancer agent.

Table 3: In Vitro Cytotoxicity of Shikokianin

Cell Line Cancer Type ICs0 (M) Reference
Human Promyelocytic

HL-60 _ 3.4 [2]3]
Leukemia
Human Lung

A-549 _ 18.8 [2][3]
Carcinoma

Experimental Protocols

The following sections provide an overview of the methodologies employed in the isolation,
structural elucidation, and cytotoxic evaluation of Shikokianin, based on published research.

Isolation and Purification of Shikokianin

The isolation of Shikokianin from its natural source, the leaves of Isodon japonica, involves a

multi-step extraction and chromatographic process.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b12101184?utm_src=pdf-body
https://www.benchchem.com/product/b12101184?utm_src=pdf-body
https://www.researchgate.net/figure/Proposed-diterpenoid-biosynthetic-pathway-in-Isodon-plants_fig1_366239459
https://www.researchgate.net/publication/7618056_Two_Novel_ent_-Kauranoid_Diterpenoids_from_Isodon_japonica_Leaves
https://www.researchgate.net/figure/Proposed-diterpenoid-biosynthetic-pathway-in-Isodon-plants_fig1_366239459
https://www.researchgate.net/publication/7618056_Two_Novel_ent_-Kauranoid_Diterpenoids_from_Isodon_japonica_Leaves
https://www.benchchem.com/product/b12101184?utm_src=pdf-body
https://www.benchchem.com/product/b12101184?utm_src=pdf-body
https://www.benchchem.com/product/b12101184?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12101184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Extraction

Click to download full resolution via product page

Figure 1: General workflow for the isolation of Shikokianin.
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Structure Elucidation

The chemical structure of Shikokianin was determined using a combination of spectroscopic

techniques.
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Figure 2: Spectroscopic methods for structure elucidation.
Cytotoxicity Assay

The cytotoxic activity of Shikokianin against cancer cell lines was quantified using the MTT (3-
(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.
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Figure 3: Workflow of the MTT cytotoxicity assay.
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Signaling Pathways and Mechanism of Action

The precise signaling pathways modulated by Shikokianin have not yet been fully elucidated.
However, based on studies of other structurally related ent-kaurane diterpenoids isolated from
the Isodon genus, several key pathways are likely to be involved in its cytotoxic and potential
anticancer effects. These compounds are known to induce apoptosis, cell cycle arrest, and
inhibit metastasis through the modulation of various signaling cascades.
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Figure 4: Putative signaling pathways affected by Shikokianin.

The anticancer activity of many ent-kaurane diterpenoids is mediated through the regulation of
key proteins involved in apoptosis (e.g., Bcl-2, Bax, caspases) and cell cycle control (e.qg.,
cyclins, CDKSs).[4] It is hypothesized that Shikokianin may share similar mechanisms of action,
making it a promising candidate for further investigation in cancer research and drug
development.

Conclusion
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Shikokianin is a structurally complex diterpenoid with demonstrated cytotoxic activity against
cancer cell lines. While its full pharmacological profile is still under investigation, its potent in
vitro effects warrant further research to elucidate its mechanism of action and to evaluate its
therapeutic potential. This technical guide serves as a foundational resource for scientists and
drug development professionals interested in the further exploration of this promising natural
product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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